molecular formula C16H10F2N2 B14238214 2,2-Bis(4-fluorophenyl)butanedinitrile CAS No. 566884-49-9

2,2-Bis(4-fluorophenyl)butanedinitrile

Cat. No.: B14238214
CAS No.: 566884-49-9
M. Wt: 268.26 g/mol
InChI Key: HXLKPKIWSDXHAH-UHFFFAOYSA-N
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Description

2,2-Bis(4-fluorophenyl)butanedinitrile is a chemical compound with the molecular formula C16H10F2N2 It is characterized by the presence of two 4-fluorophenyl groups attached to a butanedinitrile core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Bis(4-fluorophenyl)butanedinitrile typically involves the reaction of 4-fluorobenzyl cyanide with a suitable reagent under controlled conditions. One common method involves the use of a base such as sodium hydride (NaH) to deprotonate the 4-fluorobenzyl cyanide, followed by the addition of a suitable electrophile to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

2,2-Bis(4-fluorophenyl)butanedinitrile undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce primary amines. Substitution reactions can introduce various functional groups onto the phenyl rings .

Scientific Research Applications

2,2-Bis(4-fluorophenyl)butanedinitrile has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2,2-Bis(4-fluorophenyl)butanedinitrile involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

  • **2,2-Bis

Properties

CAS No.

566884-49-9

Molecular Formula

C16H10F2N2

Molecular Weight

268.26 g/mol

IUPAC Name

2,2-bis(4-fluorophenyl)butanedinitrile

InChI

InChI=1S/C16H10F2N2/c17-14-5-1-12(2-6-14)16(11-20,9-10-19)13-3-7-15(18)8-4-13/h1-8H,9H2

InChI Key

HXLKPKIWSDXHAH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CC#N)(C#N)C2=CC=C(C=C2)F)F

Origin of Product

United States

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